Cas no 66916-97-0 (2-Bromo-4-methoxybenzyl Chloride 75% (+ regioisomers))

• Product Name: 2-Bromo-4-methoxybenzyl Chloride 75% (+ regioisomers)
• CAS No: 66916-97-0
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 395564
• PubChem ID: 18624207
• Update Time: 2025-05-28

2-Bromo-4-methoxybenzyl Chloride 75% (+ regioisomers) Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-bromo-1-(chloromethyl)-4-methoxy-
• 2-Bromo-4-methoxybenzyl Chloride
• 2-BROMO-4-METHOXYBENZYL CHLORIDE (+ REGIOISOMERS)
• 2-bromo-1-(chloromethyl)-4-methoxybenzene
• 2-Bromo-4-methoxybenzyl Chloride 75% (+ regioisomers)
• 2-Bromo-4-methoxybenzyl Chloride 75per cent (+ regioisomers)
• AKOS010002578
• AT35760
• SCHEMBL6804542
• DTXSID90595233
• ZNHQWIUVDRRBOV-UHFFFAOYSA-N
• FT-0663762
• 66916-97-0

• Inchi： 1S/C8H8BrClO/c1-11-7-3-2-6(5-10)8(9)4-7/h2-4H,5H2,1H3
• InChI Key： ZNHQWIUVDRRBOV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCl)OC

Computed Properties

• Exact Mass: 233.94500
• Monoisotopic Mass: 233.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.19650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 2-Bromo-4-methoxybenzyl Chloride 75% (+ regioisomers)

Comprehensive Overview of 2-Bromo-4-methoxybenzyl Chloride 75% (CAS No. 66916-97-0) and Its Applications

2-Bromo-4-methoxybenzyl Chloride 75% (CAS No. 66916-97-0) is a versatile chemical intermediate widely used in organic synthesis and pharmaceutical research. This compound, often referred to as a brominated methoxybenzyl chloride derivative, plays a critical role in the development of fine chemicals and specialty materials. Its unique structure, featuring both bromo and methoxy functional groups, makes it a valuable building block for constructing complex molecular frameworks.

The demand for 2-Bromo-4-methoxybenzyl Chloride has surged in recent years due to its applications in drug discovery and agrochemical formulations. Researchers are particularly interested in its potential as a precursor for heterocyclic compounds, which are essential in designing new pharmaceutical active ingredients (APIs). Additionally, its role in polymer chemistry and material science has garnered attention, especially in the development of advanced functional materials.

One of the most frequently asked questions about CAS No. 66916-97-0 revolves around its regioisomeric purity. The 75% purity specification, along with the presence of regioisomers, is a key consideration for synthetic chemists. Understanding the isomeric distribution is crucial for optimizing reaction conditions and achieving high yields in downstream applications. This aspect is particularly relevant in green chemistry initiatives, where efficiency and waste reduction are prioritized.

In the context of sustainable chemistry, 2-Bromo-4-methoxybenzyl Chloride is often discussed alongside catalytic processes and atom economy. Modern synthetic routes aim to minimize the use of hazardous reagents while maximizing the utility of this intermediate. Recent advancements in flow chemistry and microwave-assisted synthesis have further enhanced its accessibility and applicability in industrial settings.

Another trending topic related to this compound is its role in high-throughput screening (HTS) and combinatorial chemistry. As the pharmaceutical industry shifts toward fragment-based drug design, the demand for diverse benzyl chloride derivatives has increased. 2-Bromo-4-methoxybenzyl Chloride serves as a key scaffold for generating libraries of bioactive molecules, accelerating the discovery of novel therapeutics.

From a commercial perspective, suppliers and manufacturers of CAS No. 66916-97-0 emphasize its storage stability and handling guidelines. Proper packaging and transportation protocols ensure the compound's integrity, making it a reliable choice for global distribution. Furthermore, its compatibility with automated synthesis platforms aligns with the growing trend of laboratory automation and digital chemistry.

In summary, 2-Bromo-4-methoxybenzyl Chloride 75% (CAS No. 66916-97-0) is a multifaceted chemical intermediate with broad applications in pharmaceuticals, agrochemicals, and material science. Its relevance in modern synthetic methodologies and drug discovery underscores its importance in the chemical industry. As research continues to explore its potential, this compound remains a cornerstone of innovative chemical solutions.